Cas no 1334143-12-2 (4-Methoxy-d3 17b-estradiol)

• Product Name: 4-Methoxy-d3 17b-estradiol
• CAS No: 1334143-12-2
• MF: C₁₉H₂₆O₃
• MW: 302.407946109772
• CID: 1063841
• PubChem ID: 131668204
• Update Time: 2025-05-21

4-Methoxy-d3 17b-estradiol Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-d3 17β-estradiol
• 4-Methoxy-d3 17β-est
• (17b)-4-Methoxy-d3-estra-1,3,5(10)-triene-3,17-diol
• 4-Methoxy-d3-17b-estradiol
• 4-Methoxy-d3-estra-1,3,5(10)-triene-3,17b-diol
• 4-Methoxy-d3-estradiol
• (17)-4-Methoxy-d3-estra-1,3,5(10)-triene-3,17-diol
• 4-Methoxy-d3-17-estradiol
• 4-Methoxy-d3-estra-1,3,5(10)-triene-3,17-diol
• BCWZIZLVBYHFES-DXWICUSKSA-N
• 4-Methoxy-d3 17?-estradiol
• 1334143-12-2
• 4-Methoxy-d3 17b-estradiol

• Inchi： 1S/C19H26O3/c1-19-10-9-12-11-5-7-16(20)18(22-2)14(11)4-3-13(12)15(19)6-8-17(19)21/h5,7,12-13,15,17,20-21H,3-4,6,8-10H2,1-2H3/t12-,13+,15+,17-,19-/m0/s1
• InChI Key： BCWZIZLVBYHFES-KUPRSHKKSA-N
• SMILES： c1c2[C@@H]3CC[C@]4(C)[C@@H](O)CC[C@@H]4[C@@H]3CCc2c(OC)c(O)c1

Computed Properties

• Exact Mass: 305.20702492g/mol
• Monoisotopic Mass: 305.20702492g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 472.0±45.0 °C at 760 mmHg
• Flash Point: 239.2±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

4-Methoxy-d3 17b-estradiol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Methoxy-d3 17b-estradiol

4-Methoxy-d3 17β-Estradiol: A Comprehensive Overview

4-Methoxy-d3 17β-estradiol (CAS No. 1334143-12-2) is a highly specialized compound that has garnered significant attention in the fields of endocrinology, pharmacology, and analytical chemistry. This compound is a derivative of 17β-estradiol, the most potent naturally occurring estrogen in humans, with a unique modification involving the substitution of a methoxy group at the 4-position and the incorporation of deuterium (d3) at specific positions. These modifications make it an invaluable tool for studying estrogen metabolism, receptor interactions, and therapeutic applications.

The cas no 1334143-12-2 identifier uniquely identifies this compound in scientific literature and regulatory databases, ensuring clarity and precision in its reference. The methoxy substitution at the 4-position of the estradiol molecule significantly alters its pharmacokinetic properties, making it more resistant to certain metabolic pathways. This modification is particularly useful in research settings where prolonged activity or reduced clearance is desired. Additionally, the deuterium labeling (d3) provides researchers with a means to track the compound's fate in vivo using advanced analytical techniques such as mass spectrometry.

Recent studies have highlighted the importance of 4-methoxy-d3 17��-estradiol in understanding the mechanisms of estrogen action and resistance. For instance, researchers have utilized this compound to investigate the role of estrogen receptors in breast cancer progression and treatment response. By incorporating deuterium labeling, scientists can precisely monitor the compound's distribution and metabolism within biological systems, offering insights into potential therapeutic strategies for hormone-dependent diseases.

The synthesis of 4-methoxy-d3 17β-estradiol involves a multi-step process that combines traditional organic chemistry techniques with modern isotopic labeling methods. The introduction of the methoxy group at the 4-position requires careful control over reaction conditions to ensure regioselectivity, while the incorporation of deuterium atoms necessitates the use of specialized reagents and catalysts. These advancements in synthetic methodology have made it possible to produce this compound in sufficient quantities for large-scale research applications.

In terms of applications, 4-methoxy-d3 17β-estradiol has found utility in both basic research and drug development. In preclinical studies, it serves as a valuable tool for assessing the efficacy and safety of novel antiestrogenic agents. By comparing the effects of this compound with those of natural estrogens, researchers can gain insights into the molecular mechanisms underlying hormone action and resistance. Furthermore, its use in metabolomics studies has provided critical information about estrogen metabolism in various tissues and under different physiological conditions.

One area where cas no 1334143-12-2 has shown particular promise is in the study of endocrine disruptors. By using this compound as a reference standard, scientists can evaluate the impact of environmental chemicals on estrogen signaling pathways. This has important implications for understanding the etiology of hormone-related disorders such as infertility, osteoporosis, and certain types of cancer.

Looking ahead, the continued use of 4-methoxy-d3 17β-estradiol is expected to drive further advancements in our understanding of estrogen biology. As research into hormone-dependent diseases intensifies, this compound will likely play an increasingly important role in both academic and industrial settings. Its unique combination of structural modifications makes it an indispensable tool for unlocking new insights into estrogen metabolism, receptor interactions, and therapeutic intervention.